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Compound of Interest

Compound Name: 1-Chloro-3-(2-nitrovinyl)benzene

Cat. No.: B042228

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,
and key chemical data for 1-Chloro-3-(2-nitrovinyl)benzene. The information is curated for
professionals in research and development, with a focus on clarity and detailed experimental
context.

Chemical Identity and Properties

1-Chloro-3-(2-nitrovinyl)benzene, also known as trans-3-Chloro-B-nitrostyrene, is an organic
compound featuring a benzene ring substituted with both a chloro and a nitrovinyl group.[1]
These functional groups impart distinct electronic properties to the molecule, making it a
valuable intermediate in various organic syntheses.[1] The presence of the electron-
withdrawing nitrovinyl group significantly influences the reactivity of the benzene ring.

The key quantitative data for this compound are summarized in the table below for easy
reference and comparison.
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Property Value

Molecular Formula C8H6CINO2[2][3]

Molecular Weight 183.59 g/mol [2][3]

IUPAC Name 1-chloro-3-[(E)-2-nitroethenyl]benzene[3]
CAS Number 37888-03-2[2][3]

C1=CC(=CC(=C1)CI)C=C--INVALID-LINK--[O-]
[3]

Canonical SMILES

InChl Key GXQRAWTWDNHGBS-SNAWJCMRSA-N[2][3]

trans-3-Chloro-p-nitrostyrene, 1-(3-

Common Synonyms )
Chlorophenyl)-2-nitroethene[1][3]

Physical Form Solid

Storage Temperature 2-8°C[2]

Molecular Structure

The structure of 1-Chloro-3-(2-nitrovinyl)benzene consists of a central benzene ring. A
chlorine atom is attached to the third carbon (meta position) relative to a nitrovinyl group, which
is attached to the first carbon. The nitrovinyl group (-CH=CH-NO:) features a double bond, and
the "trans” or "(E)" isomer is the more stable and commonly referenced configuration.[3] This
configuration places the hydrogen atoms on opposite sides of the double bond. The nitro group
(NOy2) is a strong electron-withdrawing group, which deactivates the benzene ring towards
electrophilic aromatic substitution.

Caption: Molecular structure of 1-Chloro-3-(2-nitrovinyl)benzene.

Experimental Protocols: Synthesis

A prevalent method for the synthesis of 1-Chloro-3-(2-nitrovinyl)benzene is the Henry
reaction (also known as a nitroaldol reaction), which involves the condensation of 3-
chlorobenzaldehyde with nitromethane.[1][4] This reaction is a fundamental carbon-carbon
bond-forming process in organic chemistry.[4]
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Objective: To synthesize 1-Chloro-3-(2-nitrovinyl)benzene from 3-chlorobenzaldehyde and
nitromethane.

Materials and Reagents:

¢ 3-Chlorobenzaldehyde

o Nitromethane

e Sodium hydroxide (NaOH) or Ammonium acetate

o Ethanol or Acetic Acid (solvent)

e |ce water

o Ethyl acetate (for extraction)

e Brine solution

e Anhydrous sodium sulfate (Na2S0a4)

Experimental Procedure:

o Reaction Setup: A solution of a base catalyst (e.g., sodium hydroxide in ethanol or
ammonium acetate in acetic acid) is prepared in a reaction vessel.[1][5]

» Addition of Reactants: To this solution, nitromethane is added, followed by the dropwise
addition of 3-chlorobenzaldehyde.[1][5] The initial step involves the deprotonation of
nitromethane by the base to form a nucleophilic nitronate ion.[4]

e Reaction Progression: The nitronate ion then performs a nucleophilic attack on the carbonyl
carbon of 3-chlorobenzaldehyde.[4] The mixture is stirred, often at reflux for several hours, to
ensure the reaction goes to completion.[5]

» Work-up and Isolation: After cooling to room temperature, the reaction mixture is poured into
ice water.[5] The pH is adjusted to neutral using an appropriate acid or base. The aqueous
mixture is then extracted multiple times with an organic solvent such as ethyl acetate.[5]
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 Purification: The combined organic extracts are washed with brine, dried over an anhydrous
drying agent like sodium sulfate, filtered, and the solvent is removed under reduced pressure
to yield the crude product.[5]

e Final Product: The crude solid can be further purified by recrystallization or silica gel column
chromatography to obtain pure 1-Chloro-3-(2-nitrovinyl)benzene.[5]

This synthetic route is effective and commonly cited for producing various substituted 3-
nitrostyrene compounds.[4][5]

Caption: Synthesis workflow for 1-Chloro-3-(2-nitrovinyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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